Cas no 71057-00-6 (2-Naphthaleneacetonitrile, 1-hydroxy-)

• Product Name: 2-Naphthaleneacetonitrile, 1-hydroxy-
• CAS No: 71057-00-6
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 1748738
• PubChem ID: 12467694
• Update Time: 2025-04-23

2-Naphthaleneacetonitrile, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetonitrile, 1-hydroxy-
• 2-(1-hydroxynaphthalen-2-yl)acetonitrile
• 1-Naphthol-2-acetonitrile
• 71057-00-6

• Inchi： 1S/C12H9NO/c13-8-7-10-6-5-9-3-1-2-4-11(9)12(10)14/h1-6,14H,7H2
• InChI Key： VCLZSWDXZNYUQB-UHFFFAOYSA-N
• SMILES： OC1=C(CC#N)C=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-Naphthaleneacetonitrile, 1-hydroxy-

Comprehensive Guide to 2-Naphthaleneacetonitrile, 1-hydroxy- (CAS No. 71057-00-6): Properties, Applications, and Market Insights

2-Naphthaleneacetonitrile, 1-hydroxy- (CAS No. 71057-00-6) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This nitrile derivative of naphthalene is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula is C₁₂H₉NO, and it features a hydroxyl group at the 1-position of the naphthalene ring, enhancing its reactivity and versatility in various applications.

The growing interest in 1-hydroxy-2-naphthaleneacetonitrile is driven by its role in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential in developing novel pharmaceutical intermediates and fluorescent dyes. Recent studies highlight its utility in creating advanced materials for organic electronics, a field that has gained traction due to the demand for sustainable and efficient technologies.

One of the most frequently asked questions about 2-Naphthaleneacetonitrile, 1-hydroxy- is its solubility and stability under different conditions. This compound exhibits moderate solubility in polar organic solvents like ethanol and acetone, while remaining stable at room temperature when stored properly. Its thermal stability and photophysical properties make it suitable for applications requiring precise molecular control, such as in sensor development and optoelectronic devices.

In the context of green chemistry, 1-hydroxy-2-naphthaleneacetonitrile has been explored as a building block for environmentally friendly processes. Its ability to participate in catalytic reactions with minimal waste generation aligns with the global push toward sustainable manufacturing. This aspect has sparked discussions in academic and industrial circles, particularly among researchers focusing on green synthesis and circular economy principles.

The market for 2-Naphthaleneacetonitrile, 1-hydroxy- is expanding, with key players investing in scalable production methods. Analysts attribute this growth to the compound's increasing use in high-performance materials and specialty chemicals. Additionally, its role in drug discovery pipelines has attracted attention from biotechnology firms seeking innovative scaffolds for therapeutic agents.

From a regulatory standpoint, CAS No. 71057-00-6 is compliant with major international chemical safety standards. However, users are advised to consult material safety data sheets (MSDS) for specific handling guidelines. The compound's low environmental persistence and biodegradability profile further enhance its appeal in industries prioritizing eco-friendly alternatives.

Recent advancements in analytical techniques have enabled more precise characterization of 1-hydroxy-2-naphthaleneacetonitrile, revealing new opportunities for its application. Techniques like HPLC-MS and NMR spectroscopy have provided deeper insights into its purity and structural nuances, facilitating its adoption in high-value sectors such as advanced material science and nanotechnology.

Looking ahead, the scientific community anticipates broader utilization of 2-Naphthaleneacetonitrile, 1-hydroxy- in emerging fields like molecular imaging and smart materials. Its compatibility with modern click chemistry approaches positions it as a promising candidate for next-generation chemical innovations. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future technological breakthroughs.